molecular formula C11H11NO2S B8327459 (Thieno[3,2-b]pyridin-7-yl)acetic Acid Ethyl Ester

(Thieno[3,2-b]pyridin-7-yl)acetic Acid Ethyl Ester

Cat. No.: B8327459
M. Wt: 221.28 g/mol
InChI Key: CMWXEADZEOZUTN-UHFFFAOYSA-N
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Description

(Thieno[3,2-b]pyridin-7-yl)acetic Acid Ethyl Ester is a useful research compound. Its molecular formula is C11H11NO2S and its molecular weight is 221.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H11NO2S

Molecular Weight

221.28 g/mol

IUPAC Name

ethyl 2-thieno[3,2-b]pyridin-7-ylacetate

InChI

InChI=1S/C11H11NO2S/c1-2-14-10(13)7-8-3-5-12-9-4-6-15-11(8)9/h3-6H,2,7H2,1H3

InChI Key

CMWXEADZEOZUTN-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CC1=C2C(=NC=C1)C=CS2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Dissolve 2-(thieno[3,2-b]pyridin-7-yl)malonic acid diethyl ester (12.90 g, 44.0 mmol) in dimethyl sulfoxide (295 mL). Add water (0.79 mL) and lithium chloride (3.73 g, 87.9). Heat the solution to 110° C. for 3 hours. Quench the reaction with saturated brine (3 L) and extract with ethyl acetate (3×1 L). Rewash the organic layers with saturated brine (1 L). Treat the organic layers with magnesium sulfate, filter and concentrate. The residue was purified on silica using 25% ethyl acetate/hexanes to yield the desired compound (5.25 g, 54%).
Name
2-(thieno[3,2-b]pyridin-7-yl)malonic acid diethyl ester
Quantity
12.9 g
Type
reactant
Reaction Step One
Quantity
295 mL
Type
solvent
Reaction Step One
Name
Quantity
0.79 mL
Type
reactant
Reaction Step Two
Quantity
3.73 g
Type
reactant
Reaction Step Three
Yield
54%

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